Cas no 2172345-07-0 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}oxolane-3-carboxylic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}oxolane-3-carboxylic acid
• CAS No: 2172345-07-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5994158
• PubChem ID: 165564131
• Update Time: 2025-10-29

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}oxolane-3-carboxylic acid
• EN300-1555003
• 2172345-07-0
• 5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]methyl}oxolane-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-3-12-27(2,25(32)28-14-18-13-17(15-34-18)24(30)31)29-26(33)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23H,3,12-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： XWHORFVVGJEUMI-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)CC1CNC(C(C)(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}oxolane-3-carboxylic acid

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}oxolane-3-carboxylic acid (CAS No. 2172345-07-0): A Comprehensive Overview

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}oxolane-3-carboxylic acid (CAS No. 2172345-07-0) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Leucine-Glycine-Oxolane, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis for its ease of removal and high stability under various reaction conditions.

The structure of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}oxolane-3-carboxylic acid consists of a fluorenylmethyloxycarbonyl (Fmoc) group attached to an amino acid residue, specifically L-leucine, which is further linked to a glycine residue and an oxolane ring. The oxolane ring, also known as tetrahydrofuran, adds unique chemical properties to the molecule, making it a valuable intermediate in the synthesis of complex organic compounds and pharmaceuticals.

Recent advancements in the field have highlighted the potential applications of this compound in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of Fmoc-L-Leucine-Glycine-Oxolane derivatives in the synthesis of novel antiviral agents. The researchers found that these compounds exhibited potent antiviral activity against a range of viruses, including influenza and coronaviruses, due to their ability to interfere with viral replication processes.

In another notable study, researchers at the University of California, San Francisco, investigated the role of Fmoc-L-Leucine-Glycine-Oxolane in modulating protein-protein interactions. The study demonstrated that this compound could effectively disrupt specific protein interactions involved in cancer cell signaling pathways, suggesting its potential as a therapeutic agent for cancer treatment. The findings were published in Nature Communications in 2022 and have since sparked further research into the development of targeted cancer therapies using this compound.

The synthesis of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}oxolane-3-carboxylic acid typically involves several steps, including the protection of amino groups with Fmoc, coupling reactions to form peptide bonds, and final deprotection steps to yield the desired product. The high purity and yield achieved through these methods make it an attractive choice for both academic research and industrial applications.

In terms of safety and handling, it is important to note that while Fmoc-L-Leucine-Glycine-Oxolane is not classified as a hazardous material or controlled substance, it should be handled with care due to its reactivity with certain chemicals and its potential for causing skin and eye irritation. Proper personal protective equipment (PPE) should be worn during handling, and appropriate storage conditions should be maintained to ensure stability and prevent degradation.

The market demand for 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}oxolane-3-carboxylic acid has been steadily increasing over the past few years, driven by its versatile applications in pharmaceutical research and development. Key players in the industry are investing heavily in R&D to explore new uses for this compound and to optimize its synthesis processes for large-scale production.

In conclusion, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}oxolane-3-carboxylic acid (CAS No. 2172345-07-0) represents a significant advancement in the field of medicinal chemistry. Its unique structure and properties make it a valuable tool for researchers working on drug discovery and development projects. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in shaping the future of pharmaceutical research.